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Compound of Interest

Compound Name: L-Methionine-15N

Cat. No.: B12060174

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of L-Methionine-1°N, an essential amino acid isotopically labeled with Nitrogen-15.
This document is intended to serve as a valuable resource for professionals in research and
drug development who utilize stable isotope-labeled compounds in their work. The guide
details key physical and chemical characteristics, outlines experimental methodologies for their
determination, and provides visual representations of relevant biological pathways and
experimental workflows.

Core Physicochemical Data

The fundamental physicochemical properties of L-Methionine-1>N are summarized in the tables
below. This data has been compiled from various reputable suppliers and chemical databases.

Table 1: General and Physical Properties of L-Methionine-*>N
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Property Value Source(s)
Chemical Formula CsH111°NO2S [1]
Molecular Weight 150.20 g/mol [1]
Appearance Solid [1]
Melting Point 284 °C (decomposes) [1]
Optical Activity [0]25/D +23.1°,c=1in1M 1]
HCI
Table 2: Isotopic and Chemical Purity of L-Methionine-1>N
Property Value Source(s)
Isotopic Purity (*°N) 98 atom %
Chemical Purity 98% (CP)
Mass Shift M+1

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are outlined

below. It is important to note that while specific protocols for L-Methionine-*>N are not

extensively published, the following are adapted from established, general methods for amino

acids and isotopically labeled compounds.

Determination of Melting Point

The melting point of L-Methionine-1>N can be determined using a standard capillary melting

point apparatus.

Methodology:

o Sample Preparation: A small amount of finely powdered L-Methionine-*>N is packed into a

capillary tube to a height of 2-3 mm.
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o Apparatus Setup: The capillary tube is placed in the heating block of a calibrated melting
point apparatus.

e Heating: The sample is heated at a steady rate of 1-2 °C per minute.

o Observation: The temperature at which the substance first begins to melt and the
temperature at which it is completely molten are recorded as the melting range. For
substances that decompose, the temperature at which decomposition begins is noted.

Determination of Solubility
The solubility of L-Methionine-1>N can be assessed in various solvents to understand its
behavior in different experimental conditions.

Methodology:

» Solvent Selection: A range of solvents of varying polarity (e.g., water, ethanol, DMSO) are
selected.

e Sample Preparation: A known excess amount of L-Methionine->N is added to a fixed volume
of each solvent in a sealed vial.

o Equilibration: The vials are agitated at a constant temperature for a sufficient period (e.g., 24
hours) to ensure equilibrium is reached.

e Quantification: The saturated solution is filtered to remove undissolved solid. The
concentration of L-Methionine-1°N in the filtrate is then determined using a suitable analytical
technique, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis
spectrophotometry.

Determination of Molecular Weight and Isotopic Purity

Mass spectrometry is the primary technique for confirming the molecular weight and
determining the isotopic purity of L-Methionine-1>N.

Methodology:
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e Sample Preparation: A dilute solution of L-Methionine-1>N is prepared in a suitable volatile
solvent compatible with the mass spectrometer's ionization source.

 Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap, TOF) is used for
analysis.

« lonization: The sample is introduced into the mass spectrometer and ionized using an
appropriate technique, such as electrospray ionization (ESI).

o Data Acquisition: The mass-to-charge ratio (m/z) of the molecular ions is measured. The
molecular weight is confirmed from the mass of the most abundant isotopic peak.

« Isotopic Purity Analysis: The relative abundances of the 1*N- and 1>N-containing molecular
ions are measured. The isotopic purity is calculated as the percentage of the 1°N-labeled
species relative to the total amount of the compound.

Visualizing Workflows and Pathways

To aid in the understanding of experimental processes and biological context, the following
diagrams have been generated using Graphviz.
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Caption: Generalized workflow for determining physicochemical properties.
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Caption: Overview of the L-methionine metabolic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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